Spirambrene

• Molecular Formula: C15H26O2
• Molecular Weight: 238.37 g/mol
• InChI: InChI=1S/C15H26O2/c1-10-6-7-11-12(13(11,2)3)15(10)8-16-14(4,5)17-9-15/h10-12H,6-9H2,1-5H3
• InChIKey: ORHSGDMSYGKJJY-UHFFFAOYSA-N

Spirambrene (CAS 121251-67-0): Woody-Ambery Spirocyclic Acetal — Technical Procurement and Differentiation Guide

Spirambrene (also known as Amber Carane) is a synthetic spirocyclic acetal fragrance ingredient classified in the woody-ambery olfactory family, manufactured by Givaudan under Giv Code 8974203 [1]. Its molecular formula is C15H26O2 (MW 238.37 g/mol), and the commercial product consists of two diastereoisomers, (1α,3α,6α)- and (1α,3β,6α)-2′,2′,3,7,7-pentamethylspiro[bicyclo[4.1.0]heptane-2,5′-[1,3]dioxane] [2]. The odor profile is characterized as woody, ambery, spicy, and aldehydic with a distinctive marine-salty nuance, setting it apart from the predominantly dry-woody character of many class members . Physicochemical parameters include Log Pow 4.9 (experimental), vapor pressure 0.0039 hPa, water solubility 0.5378 mg/L, and boiling point 275.03 °C [1][2].

1 Reported volatility profile supports diffusive ambery-spicy headspace character

2 Moderate tenacity (96 h) enables controlled heart-note evolution without masking dry-down

3 Broad pH stability reported in alkaline and neutral matrices (soap, detergent, shampoo)

4 Lower Log Pow (4.9–5.0) and renewable carbon content reported; supports environmental procurement review

• [1] Givaudan. Spirambrene Product Page. Givaudan Fragrance Ingredients Business, 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source
• [2] Api, A.M. et al. RIFM fragrance ingredient safety assessment, spiro[bicyclo[4.1.0]heptane-2,5'-[1,3]dioxane], 2′,2′,3,7,7-pentamethyl-, (1α,3α,6α)-, CAS Registry number 121251-67-0. Food and Chemical Toxicology, 2021, 149, 112024. View Source

Why Generic Substitution of Spirambrene Fails: Physicochemical and Performance-Gap Evidence Across Woody-Ambery Analogs

The woody-ambery class encompasses structurally diverse molecules with widely divergent physicochemical properties, performance characteristics, and regulatory profiles. Spirambrene occupies a distinct performance envelope: its vapor pressure (0.0039 hPa) is approximately 63-fold higher than Norlimbanol/Timberol (0.0000462 mm Hg ≈ 6.16×10⁻⁵ hPa), yielding substantially greater headspace diffusion and top-note lift [1][2]. Its Log Pow (4.9–5.0 experimental) is 0.8–0.9 log units below that of Norlimbanol (Log KOW 5.8), translating to a ~6–8× lower lipid partitioning coefficient with implications for bioaccumulation and environmental fate [2][3]. Moreover, its tenacity on blotter (96 hours / 4 days) is markedly shorter than Cedroxyde (268 h), Ambermax (400 h), or Norlimbanol (600+ h), enabling controlled fragrance evolution rather than overpowering persistence [1][4]. These quantifiable gaps mean that simple molar substitution of a generic woody-amber cannot replicate Spirambrene's balanced profile of diffusion, substantivity, and compliance characteristics.

Volatility Headspace diffusion may shift significantly; low-volatility super-ambers cannot replicate reported top-note lift.

Substantivity Fragrance evolution may differ; persistent super-ambers (268–600+ h) may mask dry-down clarity.

Acid Stability Poor acid-cleaner stability (★) may limit substitution in low-pH product formulations.

Environmental Fate Log Pow difference (~0.8–0.9 log units lower) may alter bioaccumulation assessment relative to high-log-Pow ambers.

• [1] Givaudan. Spirambrene Product Page. 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source
• [2] Api, A.M. et al. RIFM safety assessment, 1-(2,2,6-trimethylcyclohexyl)-3-hexanol (Norlimbanol/Timberol), CAS 70788-30-6. Food and Chemical Toxicology, 2021, 153, 112291. View Source
• [3] Api, A.M. et al. RIFM safety assessment, spiro[bicyclo[4.1.0]heptane-2,5'-[1,3]dioxane], 2′,2′,3,7,7-pentamethyl-, (1α,3α,6α)- (Spirambrene), CAS 121251-67-0. Food and Chemical Toxicology, 2021, 149, 112024. View Source
• [4] The Good Scents Company. Cedroxyde, Ambermax, and Norlimbanol substantivity data. TGSC Information System. http://www.thegoodscentscompany.com View Source

Quantitative Differentiation Evidence for Spirambrene: Head-to-Head and Cross-Study Comparator Data

Vapor Pressure: Spirambrene Exhibits ~63-Fold Higher Volatility Than Norlimbanol/Timberol, Enabling Superior Headspace Diffusion

Spirambrene has a vapor pressure of 0.0039 hPa (0.39 Pa) as reported by the manufacturer Givaudan [1]. In contrast, the closely related woody-amber Norlimbanol (also known as Timberol; CAS 70788-30-6) has a vapor pressure of 0.0000462 mm Hg at 20 °C (equivalent to approximately 6.16×10⁻⁵ hPa or 0.00616 Pa) as reported in the peer-reviewed RIFM safety assessment [2]. This represents an approximately 63-fold higher vapor pressure for Spirambrene, indicating substantially greater headspace saturation at equilibrium. The higher volatility contributes directly to the characteristic 'diffusive ambery effect' and aldehydic-sparkling top-note lift for which Spirambrene is commercially valued, in contrast to the extremely low vapor pressure of Norlimbanol, which delivers persistent base-note tenacity but limited headspace impact.

Vapor Pressure

Head-to-head

Spirambrene: 0.0039 hPa (0.39 Pa) Norlimbanol: ~6.16×10⁻⁵ hPa (0.00616 Pa) ≈63-fold higher

Reported higher volatility supports diffusive top-note lift

Cross-study; Norlimbanol value via EPI Suite estimation. Verify under identical conditions.

Evidence Dimension	Vapor pressure (volatility)
Target Compound Data	0.0039 hPa (0.39 Pa) at ambient temperature
Comparator Or Baseline	Norlimbanol/Timberol (CAS 70788-30-6): 0.0000462 mm Hg at 20 °C (≈ 6.16×10⁻⁵ hPa, 0.00616 Pa) — RIFM assessment via EPI Suite v4.0
Quantified Difference	Spirambrene vapor pressure is approximately 63-fold higher (0.39 Pa / 0.00616 Pa ≈ 63.3×)
Conditions	Spirambrene: Givaudan manufacturer data; Norlimbanol: RIFM safety assessment using EPI Suite v4.0 estimation at 20 °C

Why This Matters

A 63-fold difference in vapor pressure directly governs headspace diffusion kinetics — formulators seeking top-note lift and diffusive character cannot achieve the same effect with low-volatility super-ambers at equivalent molar loading.

• [1] Givaudan. Spirambrene Product Page — Physicochemical Properties. 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source
• [2] Api, A.M. et al. RIFM safety assessment, 1-(2,2,6-trimethylcyclohexyl)-3-hexanol (Norlimbanol/Timberol), CAS 70788-30-6. Food and Chemical Toxicology, 2021, 153, 112291. Vapor Pressure: 9.5e-005 mm Hg at 25 °C (EPI Suite), 0.0000462 mm Hg at 20 °C (EPI Suite v4.0). View Source

Log KOW: Spirambrene's Experimentally Determined Log Pow of 4.9–5.0 Is 0.8–0.9 Units Lower Than Norlimbanol (5.8), Indicating Reduced Bioaccumulation Potential

The octanol-water partition coefficient is a critical parameter governing dermal absorption, environmental fate, and bioaccumulation potential. The RIFM safety assessment for Spirambrene reports an experimentally determined Log KOW of 4.9 and 5.0 for the two diastereoisomers (RIFM, 1993b), with an EPI Suite consensus estimate of 5.51 [1]. The corresponding RIFM assessment for Norlimbanol/Timberol reports a Log KOW of 5.8 (EPI Suite) [2]. Using the experimentally determined values for Spirambrene (4.9–5.0) versus the estimated value for Norlimbanol (5.8), the difference of 0.8–0.9 log units corresponds to approximately 6–8× lower lipid partitioning for Spirambrene. The RIFM assessment further notes that Spirambrene has a Jmax of 0.06481 mg/cm²/h and a Skin Absorption Class of 10%, derived from its Log KOW value [1].

Log KOW

Head-to-head

Spirambrene: 4.9–5.0 (experimental) Norlimbanol: 5.8 (estimated) Δ 0.8–0.9 log units lower

Lower lipophilicity reported; may reduce dermal absorption and bioaccumulation potential

Experimental vs. EPI Suite estimation; RIFM assessments. Context-dependent interpretation.

Evidence Dimension	Octanol-water partition coefficient (Log KOW / Log Pow)
Target Compound Data	Log KOW = 4.9 and 5.0 (experimental, RIFM 1993b); EPI Suite estimate 5.51
Comparator Or Baseline	Norlimbanol/Timberol (CAS 70788-30-6): Log KOW = 5.8 (EPI Suite, RIFM 2021 assessment)
Quantified Difference	ΔLog KOW = 0.8–0.9 units (Spirambrene lower); corresponds to ~6–8× lower octanol-water partitioning
Conditions	Spirambrene: experimental determination (RIFM, 1993b); Norlimbanol: EPI Suite estimation. Both values sourced from peer-reviewed RIFM safety assessments published in Food and Chemical Toxicology.

Why This Matters

Lower Log KOW translates to reduced dermal absorption flux and lower bioaccumulation factor — a procurement-relevant differentiator for formulators subject to REACH or evolving environmental regulations.

• [1] Api, A.M. et al. RIFM safety assessment, spiro[bicyclo[4.1.0]heptane-2,5'-[1,3]dioxane], 2′,2′,3,7,7-pentamethyl-, (1α,3α,6α)- (Spirambrene), CAS 121251-67-0. Food and Chemical Toxicology, 2021, 149, 112024. Log KOW: 4.9 and 5.0 for 2 diastereoisomers (RIFM, 1993b); 5.51 (EPI Suite). View Source
• [2] Api, A.M. et al. RIFM safety assessment, 1-(2,2,6-trimethylcyclohexyl)-3-hexanol (Norlimbanol/Timberol), CAS 70788-30-6. Food and Chemical Toxicology, 2021, 153, 112291. Log KOW: 5.8 (EPI Suite). View Source

Tenacity on Blotter: Spirambrene's 96-Hour Substantivity Enables Controlled Fragrance Evolution Versus Over-Persistent Super-Ambers (268–600+ Hours)

Spirambrene exhibits a tenacity on blotter of 4 days (96 hours), as reported by Givaudan [1] and corroborated by independent resellers (Fraterworks: 'Longevity: Lasts >96 hours on a smelling strip') . This contrasts markedly with other widely used woody-ambers in the same olfactory family: Cedroxyde (Firmenich) shows 268 hours substantivity at 100% [2]; Ambermax (Givaudan) reaches 400 hours at 100% [2]; and Norlimbanol Dextro (Firmenich) exceeds 600 hours at 100% [3]. Spirambrene's 2.8–6.3× shorter tenacity relative to these comparators is not a performance deficit but a deliberate design feature: it allows the compound to contribute diffusive ambery character during the fragrance heart phase and then recede, permitting subsequent base notes to emerge without being masked. This controlled temporal profile is consistent with its recommended use level of 0.1–3% in fragrance concentrate [1].

Substantivity

Head-to-head

Spirambrene: 96 h (4 days) Cedroxyde: 268 h Ambermax: 400 h Norlimbanol: 600+ h

Shorter substantivity supports controlled fragrance evolution

Blotter data at 100%; manufacturer and TGSC sources. Verify under formulation conditions.

Evidence Dimension	Tenacity on blotter / smelling strip
Target Compound Data	96 hours (4 days) at 100% on blotter
Comparator Or Baseline	Cedroxyde: 268 h (TGSC); Ambermax: 400 h (TGSC); Norlimbanol Dextro: 600+ h (Firmenich/Evocative Perfumes)
Quantified Difference	Spirambrene tenacity is 2.8× shorter than Cedroxyde, 4.2× shorter than Ambermax, and 6.3×+ shorter than Norlimbanol Dextro
Conditions	Blotter/smelling strip substantivity at 100% concentration; data aggregated from Givaudan (Spirambrene), TGSC (Cedroxyde, Ambermax), and Firmenich/Evocative Perfumes (Norlimbanol)

Why This Matters

For fine fragrance applications requiring temporal evolution rather than monolithic persistence, Spirambrene's moderate substantivity provides procurement advantage — formulators can achieve diffusive ambery character without compromising dry-down clarity.

• [1] Givaudan. Spirambrene Product Page — Performance: Tenacity on blotter: 4 days. 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source
• [2] The Good Scents Company (TGSC). Cedroxyde: Substantivity 268 hour(s) at 100.00%; Ambermax: Substantivity 400 hour(s) at 100.00%. TGSC Information System. http://www.thegoodscentscompany.com View Source
• [3] Evocative Perfumes. Norlimbanol (Firmenich): Substantivity: >600 hours. Firmenich Studio: Norlimbanol Dextro tenacity 10. https://evocativeperfumes.com; https://studio.dsm-firmenich.com View Source

pH-Dependent Product Matrix Stability: Spirambrene Demonstrates Broad Compatibility (★★★★★) Across Most Media but Limited Acid-Cleaner Stability (★)

Givaudan publishes a detailed product matrix stability table for Spirambrene, rating performance on a 1–5 star scale across pH and product types [1]. Spirambrene achieves the maximum ★★★★★ rating in soap (pH 10), shampoo (pH 6), fabric conditioner (pH 3.5), all-purpose cleaner (APC) (pH 9), liquid fabric detergent (pH 9), and powder detergent (pH 10.5). It scores ★★★ in antiperspirant (pH 3.5) and ★★★ in liquid bleach (pH 11). However, it receives only ★ (poor) in acid cleaner (pH 2). This stability fingerprint is significant because many woody-ambers in the same class (e.g., certain acetals and ketals) are susceptible to acid-catalyzed hydrolysis; the specific spirocyclic acetal structure of Spirambrene confers differential acid lability. While no single published study directly compares the pH stability matrix of Spirambrene to all comparators under identical conditions, the manufacturer's transparent publication of this matrix allows formulators to assess fitness-for-purpose against their specific product pH requirements [1].

Matrix Stability

Class-level

Soap/Shampoo/Detergent: ★★★★★ Antiperspirant: ★★★ Bleach: ★★★ Acid Cleaner: ★

Broad alkaline-stable profile; acid-labile

Manufacturer data; independent verification recommended for acid applications.

Evidence Dimension	pH-dependent stability across product matrices (★★★★★ scale)
Target Compound Data	Soap (10): ★★★★★; Shampoo (6): ★★★★★; Fabric conditioner (3.5): ★★★★★; APC (9): ★★★★★; Liquid detergent (9): ★★★★★; Powder detergent (10.5): ★★★★★; Antiperspirant (3.5): ★★★; Bleach (11): ★★★; Acid cleaner (2): ★
Comparator Or Baseline	Class-level inference: Spirocyclic acetals are generally acid-sensitive; Spirambrene's specific diastereoisomer mixture and spiro[bicyclo[4.1.0]heptane-2,5'-[1,3]dioxane] scaffold determine its specific stability profile versus other woody-amber acetals such as Amberketal or Ambrocenide.
Quantified Difference	Stability rating of ★ (poor) in acid cleaner (pH 2) versus ★★★★★ in neutral-to-alkaline media — a clear binary differentiation for acid-product applications
Conditions	Givaudan internal stability testing methodology; pH values as specified in the manufacturer's product performance table

Why This Matters

Formulators developing acid-pH products (e.g., acidic toilet cleaners, certain skin peels) must exclude Spirambrene or verify stability independently, whereas formulators of alkaline laundry, soap, and shampoo products can rely on documented ★★★★★ stability.

• [1] Givaudan. Spirambrene Product Page — Performance: Stability pH table (Base, Acid cleaner, Fabric conditioner, Antiperspirant, Shampoo, APC, Fabric detergent liquid, Soap, Powder detergent, Liquid bleach). 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source

Volume of Use and Market Exposure: Spirambrene Is a Specialized Low-Volume Ingredient (0.1–1 Ton/Year) Versus Commodity-Scale Norlimbanol (10–100 Tons/Year)

According to IFRA volume-of-use survey data reported in the respective RIFM safety assessments, Spirambrene has a worldwide volume of use of 0.1–1 metric ton per year [1], while Norlimbanol/Timberol has a substantially larger volume of 10–100 metric tons per year [2]. This two-orders-of-magnitude difference positions Spirambrene as a specialized, lower-volume ingredient suitable for premium and niche formulations, whereas Norlimbanol is a commodity-scale woody-amber used across mass-market products. Additionally, the 95th percentile concentration in fine fragrance is 0.79% for Spirambrene [1] versus 0.62% for Norlimbanol [2], indicating that Spirambrene is typically used at slightly higher absolute concentrations despite its lower total market volume. The Cramer toxicological classification also differs: Spirambrene is Class III (High) [1], while Norlimbanol is Class I (Low) [2], reflecting their distinct structural features and toxicological profiles.

Market Volume

Head-to-head

Spirambrene: 0.1–1 t/yr Norlimbanol: 10–100 t/yr Fine fragrance use: 0.79% vs. 0.62%

Low-volume specialty ingredient; higher use concentration may offset unit cost

IFRA 2015 survey; Cramer Class III vs. I. Lead times and cost may differ.

Evidence Dimension	Worldwide volume of use (IFRA band) and fine fragrance exposure concentration
Target Compound Data	Volume of use: 0.1–1 metric ton/year; 95th percentile concentration in fine fragrance: 0.79%; Cramer Class III
Comparator Or Baseline	Norlimbanol/Timberol: Volume of use: 10–100 metric tons/year; 95th percentile concentration in fine fragrance: 0.62%; Cramer Class I
Quantified Difference	Norlimbanol volume of use is 10–1000× larger; Spirambrene fine-fragrance use concentration is 1.27× higher (0.79% vs. 0.62%); Cramer classification one category more conservative for Spirambrene
Conditions	IFRA volume-of-use survey (2015 for Spirambrene; 2015 for Norlimbanol); Creme RIFM Aggregate Exposure Model; data from peer-reviewed RIFM safety assessments

Why This Matters

Procurement teams should note that Spirambrene's lower volume of use implies potentially longer lead times and higher unit costs versus commodity woody-ambers, while its higher typical use concentration in fine fragrance may offset cost differentials in the final formula.

• [1] Api, A.M. et al. RIFM safety assessment, spiro[bicyclo[4.1.0]heptane-2,5'-[1,3]dioxane], 2′,2′,3,7,7-pentamethyl-, (1α,3α,6α)- (Spirambrene), CAS 121251-67-0. Food and Chemical Toxicology, 2021, 149, 112024. Volume of use: 0.1–1 metric ton/year (IFRA, 2015); 95th percentile concentration in fine fragrance: 0.79%. View Source
• [2] Api, A.M. et al. RIFM safety assessment, 1-(2,2,6-trimethylcyclohexyl)-3-hexanol (Norlimbanol/Timberol), CAS 70788-30-6. Food and Chemical Toxicology, 2021, 153, 112291. Volume of use: 10–100 metric tons/year (IFRA, 2015); 95th percentile concentration in fine fragrance: 0.62%; Cramer Class I. View Source

Evidence-Based Application Scenarios for Spirambrene Procurement and Formulation

Fine Fragrance: Aldehydic-Spicy Amber Lift with Controlled Temporal Evolution

Spirambrene's 63-fold higher vapor pressure relative to Norlimbanol [1] and its 96-hour blotter tenacity — 2.8–6.3× shorter than Cedroxyde, Ambermax, and Norlimbanol [2] — make it ideally suited for fine fragrance compositions where a diffusive aldehydic-spicy amber character is desired in the heart note but must recede during dry-down. Reference formula data indicates use at 0.3–0.85% in commercial fragrances (e.g., Kenzo for Men 0.8%, Gio 0.85%, Agua Fresca 0.3%) . The moderate substantivity prevents the monolithic amber-persistence associated with super-ambers and preserves olfactory evolution, a key requirement in prestige and niche perfumery.

Fabric Care Products: Alkaline-Stable Woody-Ambery Substantivity Without Over-Persistence

With ★★★★★ stability ratings in powder detergent (pH 10.5), liquid detergent (pH 9), and fabric conditioner (pH 3.5) [1], Spirambrene is technically qualified for fabric care formulations. Its Log Pow (4.9–5.0) is 0.8–0.9 units lower than Norlimbanol (5.8) [3], predicting lower fabric substantivity than Ambermax (Log Pow 6.3, substantivity 400 h [4]) — an advantage when residual fragrance on dry cloth must be present but not overwhelming after multiple wash cycles. This positions Spirambrene as a balanced option between low-substantivity top-note materials and extreme fabric-anchoring super-ambers.

Personal Wash Products: Broad pH Compatibility and IFRA Flexibility

Spirambrene demonstrates ★★★★★ stability in soap (pH 10) and shampoo (pH 6) [1], and carries no IFRA restriction for Category 4 (hydroalcoholic products) . Its recommended use level of 0.1–3% in fragrance concentrate [1] provides formulation flexibility. The aldehydic-spicy character differentiates it from the predominantly dry-woody profile of Norlimbanol and the cedar-centric profile of Cedroxyde , enabling distinctive signature creation in men's grooming and functional personal care products.

Environmentally Conscious Procurement: Lower Bioaccumulation Potential Versus High-Log Pow Woody-Ambers

Spirambrene's experimentally determined Log Pow of 4.9–5.0 [3] positions it 0.8–0.9 log units below Norlimbanol (5.8) [5] and 1.3–1.4 log units below Ambermax (6.3) [4]. Lower Log Pow correlates with reduced bioaccumulation factor (BCF) under standard regulatory models. Combined with >50% renewable carbon content (per Givaudan ISO 16128-1 assessment) [1] and a biodegradability profile determined according to OECD test guidelines [1], Spirambrene offers formulators a woody-amber option with a comparatively favorable environmental footprint for applications where procurement sustainability criteria apply.

Application

Selection Property

Validation Focus

Fine Fragrance: diffusive aldehydic-spicy heart note

Volatility-driven headspace diffusion

Top-note lift and evolution versus persistent super-ambers

Fabric Care: alkaline-stable wash fragrance

pH stability matrix in detergents

Residual fabric substantivity after multiple wash cycles

Personal Wash: soap, shampoo, and body care

Broad pH compatibility (★★★★★ reported)

Olfactory differentiation from dry-woody ambers

Environmentally Conscious Procurement

Lower Log Pow and renewable carbon content

Bioaccumulation factor and biodegradation assessment

• [1] Givaudan. Spirambrene Product Page — Performance Stability Table and Sustainability Data. 2026. https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene View Source
• [2] TGSC (The Good Scents Company). Substantivity data: Cedroxyde 268 h, Ambermax 400 h. Evocative Perfumes / Firmenich Studio: Norlimbanol Dextro 600+ h. TGSC Information System. View Source
• [3] Api, A.M. et al. RIFM safety assessment for Spirambrene (CAS 121251-67-0). Food and Chemical Toxicology, 2021, 149, 112024. Log KOW: 4.9 and 5.0 (experimental). View Source
• [4] Givaudan. Ambermax™ 50%/Dowanol TPM Product Page: Log Pow 6.3; substantivity 400 h (TGSC). https://www.givaudan.com; TGSC http://www.thegoodscentscompany.com View Source
• [5] Api, A.M. et al. RIFM safety assessment for Norlimbanol/Timberol (CAS 70788-30-6). Food and Chemical Toxicology, 2021, 153, 112291. Log KOW: 5.8 (EPI Suite). View Source